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Abstract
This technical guide provides a comprehensive overview of the fundamental principles and

experimental methodologies of Krypton-85 (⁸⁵Kr) radiometric dating. As a short-lived

radioisotope of the noble gas krypton, ⁸⁵Kr serves as a crucial tracer for dating young

environmental samples, particularly groundwater, with applications extending to atmospheric

studies and potentially in verifying underground nuclear activities. This document details the

nuclear properties of ⁸⁵Kr, its atmospheric input function, and the analytical techniques used for

its quantification. Detailed experimental protocols for sample collection, krypton separation, and

measurement via low-level beta counting and Atom Trap Trace Analysis (ATTA) are presented.

Furthermore, this guide includes structured data tables for key parameters and visual diagrams

to elucidate the core concepts and workflows of ⁸⁵Kr dating.

Introduction to Krypton-85 Radiometric Dating
Radiometric dating is a technique used to date materials by comparing the abundance of a

naturally occurring radioactive isotope to the abundance of its decay products.[1] Krypton-85
(⁸⁵Kr) is a radioactive isotope of the noble gas krypton with a half-life of 10.76 years, making it

an ideal tool for dating samples on the order of a few years to several decades.[2][3][4] Unlike

many other radioisotopes used in dating, ⁸⁵Kr is chemically inert, meaning it does not readily

react with its environment. This property simplifies the interpretation of dating results as its
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concentration is primarily affected by physical processes like atmospheric exchange and

radioactive decay.[3]

The primary application of ⁸⁵Kr dating is in hydrogeology, specifically for determining the age of

young groundwater.[5][6] This information is vital for managing water resources, understanding

groundwater recharge rates, and assessing the vulnerability of aquifers to contamination. The

age of a groundwater sample, in this context, refers to the time elapsed since the water was

last in contact with the atmosphere and equilibrated with its ⁸⁵Kr concentration.

Fundamental Principles
Production and Decay of Krypton-85
Krypton-85 is produced in the Earth's atmosphere through two primary mechanisms: natural

production via cosmic ray interactions with stable krypton isotopes (⁸⁴Kr) and, more

significantly, anthropogenic production.[2][7] The dominant anthropogenic sources are nuclear

fission in reactors and the reprocessing of spent nuclear fuel.[2][3][8] Since the mid-20th

century, these anthropogenic releases have drastically increased the atmospheric

concentration of ⁸⁵Kr, creating a well-defined atmospheric input function that is crucial for

dating.

⁸⁵Kr decays to the stable isotope Rubidium-85 (⁸⁵Rb) through beta decay, emitting a beta

particle (electron) and an antineutrino.[7] The decay process has a maximum beta energy of

0.687 MeV.[7] The decay equation is as follows:

⁸⁵Kr → ⁸⁵Rb + β⁻ + ν̅e

The consistent and well-characterized half-life of this decay process is the cornerstone of ⁸⁵Kr

dating.

The Age Equation
The age of a sample is determined by measuring its remaining ⁸⁵Kr concentration and

comparing it to the known atmospheric ⁸⁵Kr concentration at the time the sample was isolated

from the atmosphere. The fundamental equation for radiometric dating is:

N(t) = N₀ * e^(-λt)
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Where:

N(t) is the number of ⁸⁵Kr atoms at the time of measurement.

N₀ is the initial number of ⁸⁵Kr atoms at the time of isolation from the atmosphere.

λ is the decay constant of ⁸⁵Kr.

t is the age of the sample.

The decay constant (λ) is related to the half-life (t₁/₂) by the equation: λ = ln(2) / t₁/₂.

To determine the age 't', the equation is rearranged to:

t = - (1/λ) * ln(N(t)/N₀)

The initial concentration (N₀) is inferred from historical atmospheric ⁸⁵Kr concentration records,

which have been meticulously compiled over the past several decades.

Quantitative Data Summary
The following tables summarize the key quantitative data relevant to Krypton-85 radiometric

dating.

Table 1: Nuclear Properties of Krypton-85

Property Value Reference

Half-life (t₁/₂) 10.76 years [2][3]

Decay Constant (λ) 0.0644 yr⁻¹ Calculated

Decay Mode Beta Decay [7]

Maximum Beta Energy 0.687 MeV [7]

Decay Product Rubidium-85 (Stable) [7]

Table 2: Atmospheric Krypton-85 Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b077114?utm_src=pdf-body
https://www.benchchem.com/product/b077114?utm_src=pdf-body
https://indico.cern.ch/event/1131431/contributions/5065554/attachments/2515545/4324715/AIP_2022_Abstract.pdf
https://research.csiro.au/groundwater-systems/our-research/noble-gas-isotope-facility-for-groundwater-studies/radioactive-noble-gas-analysis-the-atta-facility/
https://www-pub.iaea.org/MTCD/Publications/PDF/TE-2061web.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/TE-2061web.pdf
https://www-pub.iaea.org/MTCD/Publications/PDF/TE-2061web.pdf
https://www.benchchem.com/product/b077114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Natural Atmospheric

Abundance
Trace amounts [7]

Primary Anthropogenic

Sources

Nuclear fuel reprocessing,

nuclear reactors
[2][3]

Recent Atmospheric

Concentration (Northern

Hemisphere)

Approximately 1.3 Bq/m³ (as of

2005)
[7]

Isotopic Abundance in

Atmospheric Krypton
~15 ppt [7]

Table 3: Sample and Measurement Parameters

Parameter
Typical
Value/Range

Measurement
Technique

Reference

Water Sample Size 100 - 250 Liters
Low-level Beta

Counting
[2]

Water Sample Size 20 - 100 Liters
Atom Trap Trace

Analysis (ATTA)

Detection Limit (Low-

level Beta Counting)

~1% of present

atmospheric

concentration

Low-level Beta

Counting
[2]

Measurement

Precision (ATTA)

3-5% relative

uncertainty

Atom Trap Trace

Analysis (ATTA)

Experimental Protocols
The successful application of Krypton-85 dating relies on meticulous sample collection and

analysis. The general workflow involves sample collection, extraction and purification of krypton

gas, and finally, the measurement of the ⁸⁵Kr activity.
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Groundwater Sample Collection
The primary objective of groundwater sampling is to extract the dissolved gases, including

krypton, from a large volume of water without contamination from the modern atmosphere.

Methodology:

Well Selection: Choose a well that provides access to the desired aquifer with minimal

potential for atmospheric contamination.

Pumping: Use a submersible pump to bring the groundwater to the surface. The pumping

rate should be sufficient to purge the well and obtain a representative sample from the

aquifer.

Degassing: Employ a field-portable degassing unit. This typically involves a membrane

contactor where dissolved gases diffuse from the water into a carrier gas stream (e.g.,

helium) or a vacuum.[9]

Gas Collection: The extracted gas mixture is collected in a suitable container, often a high-

pressure gas cylinder.

Volume Measurement: Accurately measure the volume of water degassed and the total

volume of gas collected. This is crucial for calculating the initial krypton concentration in the

water.

Sample Sealing and Transport: Securely seal the gas sample container to prevent any

leakage or contamination during transport to the laboratory.

Krypton Separation and Purification
In the laboratory, the collected gas sample, which is a mixture of various gases, undergoes a

multi-step purification process to isolate the krypton.

Methodology:

Removal of Reactive Gases: The gas sample is passed through a series of chemical traps to

remove reactive gases like oxygen, nitrogen, and carbon dioxide. This is often achieved by

reacting the gas mixture with hot metal getters (e.g., titanium or zirconium).
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Cryogenic Separation: The remaining noble gases are separated based on their different

boiling points using cryogenic techniques.

The gas mixture is passed through a cold trap cooled with liquid nitrogen. Gases with

higher boiling points, such as xenon and krypton, will freeze out, while gases with lower

boiling points, like argon, neon, and helium, will pass through.

By carefully controlling the temperature of the cold trap, the different noble gases can be

selectively vaporized and collected.

Gas Chromatography: For further purification, gas chromatography is often employed. The

krypton fraction is passed through a chromatographic column that separates it from any

remaining impurities, particularly other noble gases with similar boiling points.

Quantification: The volume of the purified krypton is accurately measured, typically using a

calibrated volume and a pressure transducer.

Measurement of Krypton-85 Activity
Two primary techniques are used to measure the low levels of ⁸⁵Kr activity in the purified

krypton sample: low-level beta counting and Atom Trap Trace Analysis (ATTA).

This traditional method involves detecting the beta particles emitted during the decay of ⁸⁵Kr.

Methodology:

Counter Preparation: A low-background proportional counter or a liquid scintillation counter is

used. These counters are heavily shielded to reduce background radiation from cosmic rays

and other environmental sources.

Sample Introduction: The purified krypton gas is introduced into the counting chamber of the

proportional counter, often mixed with a counting gas like methane or P-10 (90% argon, 10%

methane). For liquid scintillation counting, the krypton is dissolved in a scintillation cocktail.

Counting: The detector measures the number of beta decay events over a long period (often

several days) to achieve sufficient statistical precision.

Calibration: The counter's efficiency is determined using a standard of known ⁸⁵Kr activity.
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Data Analysis: The measured count rate, corrected for background and counting efficiency, is

used to calculate the ⁸⁵Kr activity in the sample.

ATTA is a more recent and highly sensitive technique that involves counting individual ⁸⁵Kr

atoms.

Methodology:

Atom Beam Generation: The purified krypton sample is introduced into a vacuum system

where a beam of krypton atoms is generated.

Laser Cooling and Trapping: A series of lasers are used to slow down and trap the ⁸⁵Kr

atoms in a magneto-optical trap (MOT). The lasers are tuned to a specific electronic

transition in ⁸⁵Kr, making the process highly selective for this isotope.

Atom Detection: The trapped ⁸⁵Kr atoms are detected by observing the fluorescence they

emit when excited by the trapping lasers. A sensitive camera or a photomultiplier tube is

used to count the individual trapped atoms.

Isotope Ratio Measurement: The number of trapped ⁸⁵Kr atoms is compared to the number

of a stable krypton isotope (e.g., ⁸⁴Kr) measured under the same conditions to determine the

⁸⁵Kr/Kr isotopic ratio.

Age Calculation: This ratio is then used in the age equation, along with the historical

atmospheric ⁸⁵Kr/Kr ratio, to calculate the age of the sample.

Visualizations
The following diagrams illustrate key concepts and workflows in Krypton-85 radiometric dating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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